2-Chloro-4-(2-cyclopropylethynyl)benzoic acid

• Molecular Formula: C12H9ClO2
• Molecular Weight: 220.65 g/mol
• IUPAC Name: 2-chloro-4-(2-cyclopropylethynyl)benzoic acid
• InChI: InChI=1S/C12H9ClO2/c13-11-7-9(4-3-8-1-2-8)5-6-10(11)12(14)15/h5-8H,1-2H2,(H,14,15)
• InChI Key: QGPNWDUJYGQDBO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C#CC2=CC(=C(C=C2)C(=O)O)Cl

Description

2-Chloro-4-(2-cyclopropylethynyl)benzoic acid is a useful research compound. Its molecular formula is C12H9ClO2 and its molecular weight is 220.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 2-chloro-4-(2-cyclopropylethynyl)benzoate (310 mg, 0.0013 mol), 2N aq. NaOH (3.0 mL), THF (5 mL), and MeOH (5 mL) was stirred at rt for 5 h. The mixture was concentrated under vacuum and the residue was treated with water and acidified with 1N HCl to pH 2-3, and extracted with EtOAc. The organic layer was washed with brine, dried (Na2SO4), filtered and concentrated under vacuum to give the product (270 mg, 93%) as a yellow solid. LC-MS: 3.18 min, 218.9 & 220.9 (M−1).